Cas no 2171647-66-6 (4-amino-2-2-(ethylsulfanyl)ethyl-1,2-oxazolidin-3-one)

• Product Name: 4-amino-2-2-(ethylsulfanyl)ethyl-1,2-oxazolidin-3-one
• CAS No: 2171647-66-6
• MF: C₇H₁₄N₂O₂S
• MW: 190.263260364532
• CID: 5852832
• PubChem ID: 165848341
• Update Time: 2025-08-04

4-amino-2-2-(ethylsulfanyl)ethyl-1,2-oxazolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-2-(ethylsulfanyl)ethyl-1,2-oxazolidin-3-one
• 4-amino-2-[2-(ethylsulfanyl)ethyl]-1,2-oxazolidin-3-one
• EN300-1645781
• 2171647-66-6

• Inchi： 1S/C7H14N2O2S/c1-2-12-4-3-9-7(10)6(8)5-11-9/h6H,2-5,8H2,1H3
• InChI Key： ZXOLREBVFFSDLU-UHFFFAOYSA-N
• SMILES： S(CC)CCN1C(C(CO1)N)=O

Computed Properties

• Exact Mass: 190.07759887g/mol
• Monoisotopic Mass: 190.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 80.9Ų

Additional information on 4-amino-2-2-(ethylsulfanyl)ethyl-1,2-oxazolidin-3-one

Introduction to 4-amino-2-(ethylsulfanyl)ethyl-1,2-oxazolidin-3-one (CAS No. 2171647-66-6)

4-amino-2-(ethylsulfanyl)ethyl-1,2-oxazolidin-3-one, with the CAS number 2171647-66-6, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazolidinones, which are known for their broad-spectrum antimicrobial and antiviral properties. The unique structure of 4-amino-2-(ethylsulfanyl)ethyl-1,2-oxazolidin-3-one makes it a promising candidate for various therapeutic applications, particularly in the development of novel drugs targeting bacterial and viral infections.

The chemical structure of 4-amino-2-(ethylsulfanyl)ethyl-1,2-oxazolidin-3-one is characterized by a five-membered oxazolidine ring with an amino group and an ethylsulfanyl-substituted ethyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting subject for both academic and industrial research. Recent studies have highlighted the potential of this compound in addressing multidrug-resistant bacterial strains, a growing concern in global healthcare.

In the context of antimicrobial research, 4-amino-2-(ethylsulfanyl)ethyl-1,2-oxazolidin-3-one has shown promising results in vitro and in vivo. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antibacterial activity against a wide range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococci (VRE). The mechanism of action is believed to involve inhibition of protein synthesis by binding to the 50S ribosomal subunit, thereby disrupting bacterial cell growth.

Beyond its antimicrobial properties, 4-amino-2-(ethylsulfanyl)ethyl-1,2-oxazolidin-3-one has also been investigated for its antiviral potential. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can effectively inhibit the replication of several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The antiviral activity is attributed to its ability to interfere with viral RNA synthesis and assembly processes.

The pharmacokinetic profile of 4-amino-2-(ethylsulfanyl)ethyl-1,2-oxazolidin-3-one has been studied extensively to assess its suitability for therapeutic use. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable safety profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a half-life that allows for once-daily dosing regimens. These properties make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-amino-2-(ethylsulfanyl)ethyl-1,2-oxazolidin-3-one in human subjects. Early-phase trials have demonstrated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. Ongoing Phase II trials are focusing on its use in treating bacterial infections in hospitalized patients and viral infections in immunocompromised individuals.

In addition to its therapeutic applications, 4-amino-2-(ethylsulfanyl)ethyl-1,2-oxazolidin-3-one has potential uses in diagnostic assays and as a research tool. Its unique chemical properties make it suitable for use in high-throughput screening platforms to identify new drug targets and evaluate drug candidates. The compound can also be used as a probe to study protein-protein interactions and other biological processes relevant to infectious diseases.

The synthesis of 4-amino-2-(ethylsulfanyl)ethyl-1,2-oxazolidin-3-one involves several well-established chemical reactions. One common approach involves the condensation of 4-aminoethanethiol with an appropriate aldehyde or ketone followed by cyclization under basic conditions. The synthetic route can be optimized to achieve high yields and purity levels, making large-scale production feasible for commercial applications.

In conclusion, 4-amino-2-(ethylsulfanyl)ethyl-1,2-oxazolidin-3-one (CAS No. 2171647-66-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its potent antimicrobial and antiviral activities, coupled with favorable pharmacokinetic properties, make it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to advancements in the treatment of infectious diseases.